Cas no 656227-13-3 (2-Thiophenecarbonitrile, 5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-)

• Product Name: 2-Thiophenecarbonitrile, 5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-
• CAS No: 656227-13-3
• MF: C₉H₄F₃N₃S
• MW: 243.20837020874
• CID: 1689778
• Update Time: 2024-08-30

2-Thiophenecarbonitrile, 5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C9H4F3N3S/c10-9(11,12)8-3-6(14-15-8)7-2-1-5(4-13)16-7/h1-3H,(H,14,15)
• InChI Key： LSAKSJXPEDNUJW-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(C2C=C(C(F)(F)F)NN=2)=CC=1

Computed Properties

• Exact Mass: 243.00792

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 404.7±45.0 °C(Predicted)
• PSA: 52.47
• pka: 8.83±0.10(Predicted)